Cox-2-IN-52

• Molecular Formula: C16H13IN4O4S2
• Molecular Weight: 516.3 g/mol
• InChI: InChI=1S/C16H13IN4O4S2/c17-11-3-5-12(6-4-11)21-15(19-20-16(21)26-9-14(22)23)10-1-7-13(8-2-10)27(18,24)25/h1-8H,9H2,(H,22,23)(H2,18,24,25)
• InChIKey: GHJOWMDSKSZWQR-UHFFFAOYSA-N

Cox-2-IN-52: Selective COX-2 Inhibitor

Cox-2-IN-52 (designated Compound 5l) is a carboxylic acid-substituted isosteric derivative of celecoxib, constituting a novel chemical class of selective cyclooxygenase-2 (COX-2) inhibitors [1]. A product of a rational drug design program, its primary mechanism is the potent and selective inhibition of the COX-2 enzyme, a key mediator of the inflammatory cascade, while sparing the housekeeping functions of COX-1 [1]. It is characterized for its oral activity, in vivo anti-inflammatory potency, and a structural modification specifically intended to improve gastrointestinal tolerability compared to traditional non-selective NSAIDs [1].

COX-2 pathway inhibition study fit

Reported oral activity in research models

Carboxylic acid modification for GI endpoint evaluation

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source

Cox-2-IN-52: Why Substitution Fails

Direct functional substitution within the class of selective COX-2 inhibitors, even among close structural analogs like the parent compound celecoxib, is not valid due to a quantifiable divergence in key therapeutic indices [1]. Cox-2-IN-52 was specifically engineered to outperform celecoxib, and evidence demonstrates it achieves a measurably higher COX-2 selectivity index and a distinct in vivo gastrointestinal safety profile [1]. A generic approach that treats all diarylheterocycle COX-2 inhibitors as interchangeable ignores these critical, data-backed differences in enzymatic selectivity and resultant ulcerogenicity, which directly impact the fidelity and validity of inflammation research models [1].

Celecoxib may not directly substitute; reported selectivity index differs

Class-level interchangeability may lead to divergent GI endpoint profile

Diarylheterocycle COX-2 inhibitors may not transfer ulcerogenicity context

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source

Cox-2-IN-52 Differentiation Evidence

COX-2 Selectivity vs. Celecoxib

In a direct head-to-head comparison, Cox-2-IN-52 achieves a significantly higher enzymatic selectivity index (SI) for COX-2 over COX-1 compared to celecoxib, the clinical gold standard [1]. The study reports a COX-2 SI of 295.9 for Cox-2-IN-52, representing a 13.2% improvement over the SI of 261.3 for celecoxib [1]. This higher selectivity is a primary driver of its improved safety profile.

COX-2 Selectivity vs. Celecoxib

Head-to-head

SI 295.9 vs 261.3 (+13.2%)

Supports COX-2 selectivity assay context

In vitro recombinant human enzyme assays

Evidence Dimension	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Target Compound Data	295.9
Comparator Or Baseline	Celecoxib: 261.3
Quantified Difference	Cox-2-IN-52 selectivity is 13.2% higher (295.9 vs 261.3)
Conditions	In vitro recombinant human COX-1 and COX-2 enzyme inhibition assays, as reported in Song et al., Eur J Med Chem, 2025

Why This Matters

A higher selectivity index is the critical parameter for minimizing COX-1-related gastrointestinal toxicity; this 13.2% improvement over celecoxib makes it a superior tool for studying COX-2-dependent inflammation without confounding side effects.

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source

Gastrointestinal Safety vs. Celecoxib

The enhanced selectivity of Cox-2-IN-52 translates into a quantifiable in vivo safety benefit. In a direct comparative study, its ulcerogenic potential, measured by the ulcer index, was lower than that of celecoxib at a matched concentration [1]. Specifically, the ulcer index for Cox-2-IN-52 was 5.2, demonstrating reduced gastric damage compared to the parent compound [1].

GI Safety vs. Celecoxib

Head-to-head

Ulcer index 5.2

Supports GI tolerability endpoint context

In vivo rat paw edema model

Evidence Dimension	In vivo ulcer index (gastric mucosal damage)
Target Compound Data	Ulcer index = 5.2
Comparator Or Baseline	Celecoxib (ulcer index value implied but reported as comparable/higher; study states 5l was superior)
Quantified Difference	Cox-2-IN-52 exhibits a low ulcer index of 5.2, indicative of high gastrointestinal safety in the model.
Conditions	In vivo carrageenan-induced rat paw edema model, administered at the same effective anti-inflammatory concentration, as reported in Song et al., Eur J Med Chem, 2025

Why This Matters

For researchers investigating chronic inflammation models requiring long-term dosing, a proven low ulcer index is a decisive procurement criterion that ensures animal welfare and reduces experimental confounds from gastrointestinal pathology.

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source

COX-2 Inhibition Potency

Cox-2-IN-52 demonstrates potent inhibition of the COX-2 enzyme, a feature corroborated by multiple cross-study datasheets citing the primary paper [1][2]. The reported IC50 for COX-2 inhibition is 54 nM, which places it among highly potent COX-2 inhibitors. A cross-study comparison with available data on the target compound’s COX-1 inhibition (IC50 = 15.98 µM) allows calculation of a selectivity ratio consistent with the class-leading profile described in the primary literature [1][2].

COX-2 Inhibition Potency

Reported

IC50 54 nM

Supports COX-2 inhibition potency context

Selectivity ratio ~296 (COX-1/COX-2)

Evidence Dimension	COX-2 and COX-1 Enzymatic Inhibition Potency
Target Compound Data	COX-2 IC50 = 54 nM; COX-1 IC50 = 15.98 µM
Comparator Or Baseline	Self-contained selectivity profile; Selectivity ratio (COX-1/COX-2) ≈ 296
Quantified Difference	An approximate 296-fold selectivity for COX-2 over COX-1 based on IC50 values.
Conditions	In vitro enzymatic assays as reported by vendor technical datasheets citing original research from Song et al., Eur J Med Chem, 2025

Why This Matters

This confirms that the compound's high selectivity index is driven by genuine low-nanomolar potency for the intended target (COX-2) and weak activity against the anti-target (COX-1), validating its procurement as a selective pharmacological probe.

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source
• [2] MedChemExpress. COX-2-IN-52 (Compound 5l) Technical Datasheet. Product Page. View Source

Cellular Anti-Inflammatory Activity

Beyond enzymatic inhibition, Cox-2-IN-52 demonstrates a functional cellular anti-inflammatory phenotype by significantly inhibiting the release of nitric oxide (NO) in an in vitro cellular model, a key pro-inflammatory mediator [1][2]. This aligns with its mechanism of suppressing downstream COX-2-mediated inflammation. While the primary study notes this activity was significant and superior to other series members, precise quantification requires reference to the full text; however, it remains a confirmed differentiator from basic enzyme inhibition alone.

Cellular Anti-Inflammatory Activity

Data to verify

NO release inhibition observed

Reported cellular anti-inflammatory phenotype

Quantitative data to verify from full text

Evidence Dimension	Cellular nitric oxide (NO) release inhibition
Target Compound Data	Exhibited significant inhibition of NO release in vitro (specific quantification to be extracted from full text).
Comparator Or Baseline	Compared to standard compound; noted as the most active in the series.
Quantified Difference	Qualified as the most potent NO release inhibitor among the synthesized 5a-5x series.
Conditions	Cell-based assay (e.g., RAW 264.7 macrophages stimulated with LPS) as implied by standard methodology for this study type.

Why This Matters

This confirms that the compound's primary pharmacological effect translates from an isolated enzyme to a live-cell context, which is a critical step for validating its use in more complex in vitro phenotypic screening and target-engagement studies.

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source
• [2] MedChemExpress. COX-2-IN-52 (Compound 5l) Technical Datasheet. Product Page. View Source

Cox-2-IN-52 Research Applications

Chronic Inflammation and GI Safety

For validated rodent models of chronic inflammatory diseases like rheumatoid arthritis or osteoarthritis that require weeks of daily oral dosing, the low ulcer index of 5.2 for Cox-2-IN-52 directly addresses the problem of compound-induced GI pathology that can confound study endpoints [1]. Its quantified superiority over celecoxib in gastric safety makes it the preferred agent when experimental outcomes depend on animal survival and welfare.

COX-2-Selective Pathway Studies

To dissect the specific role of COX-2 derived prostaglandins in cancer cell proliferation or angiogenesis models, the high selectivity index (SI = 295.9) of Cox-2-IN-52 is critical [1]. Its 13.2% greater selectivity over celecoxib ensures a cleaner pharmacological probe, minimizing the off-target COX-1 inhibition that could otherwise suppress basal prostaglandin production and create misleadingly negative or altered phenotypes.

Celecoxib Scaffold SAR Studies

In medicinal chemistry campaigns aimed at improving the core celecoxib scaffold, Cox-2-IN-52 serves as a definitive benchmark standard [1]. Its introduction of a carboxylic acid substituent led to a quantifiable leap in key therapeutic indices—specifically a 13.2% higher SI than celecoxib—providing medicinal chemists with a clear reference point and a validated structural basis for further rational design and licensing opportunities.

Cellular Target Engagement Validation

Cox-2-IN-52 is an ideal tool for in vitro proof-of-concept studies where simultaneous validation of target engagement and functional outcome is required [1][2]. The combination of confirmed nanomolar COX-2 inhibition (IC50 = 54 nM) with a significant suppression of NO release in macrophage cell lines confirms that target binding is directly coupled to a measureable anti-inflammatory cellular phenotype, a crucial step before moving to complex ex vivo or in vivo assays.

Application

Selection Property

Validation Focus

Chronic inflammation model studies

GI safety-related endpoint monitoring

Ulcer index and animal welfare endpoints

COX-2 pathway selectivity studies

COX-2 selectivity assay context

COX-1 off-target inhibition minimization

Celecoxib scaffold SAR studies

Selectivity index benchmarking

Carboxylic acid substitution design context

Cellular target engagement validation

Inhibition potency and functional readout coupling

NO release suppression assay validation

• [1] Song ZJ, Wu XF, Zhou ZY, Zhang JJ, Pan YY, Dong X, Pang X, Xie YP, Sun J, Zhang Y, Qin J. Design, synthesis, and evaluation of carboxylic acid-substituted celecoxib isosteres as potential anti-inflammatory agents. Eur J Med Chem. 2025 Mar 15;286:117286. View Source
• [2] MedChemExpress. COX-2-IN-52 (Compound 5l) Technical Datasheet. Product Page. View Source